Cas no 4426-75-9 (3,4-dihydro-1H-isothiochromene)

• Product Name: 3,4-dihydro-1H-isothiochromene
• CAS No: 4426-75-9
• MF: C₉H₁₀S
• MW: 150.240701198578
• MDL: MFCD18450357
• CID: 1516377
• PubChem ID: 78149
• Update Time: 2025-04-21

3,4-dihydro-1H-isothiochromene Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-isothiochromene
• 1H-2-benzothiopyran, 3,4-dihydro-
• 3,4-Dihydro-1H-2-benzothiopyran
• Thioisochroman
• Isothiochroman
• SCHEMBL255957
• DTXSID10196089
• AKOS006372250
• starbld0019565
• InChI=1/C9H10S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
• MFCD18450357
• 3,4-Dihydro-1H-isothiochromene #
• SY286030
• 4426-75-9

• MDL： MFCD18450357
• Inchi： 1S/C9H10S/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
• InChI Key： ZZQUQFZVCJWSER-UHFFFAOYSA-N
• SMILES： S1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 150.0504
• Monoisotopic Mass: 150.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.106
• Boiling Point: 265°C at 760 mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.602
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes